Sodium thiosulfate pentahydrate
Sodium thiosulfate pentahydrate
Sodium thiosulfate is an inorganic sodium salt composed of sodium and thiosulfate ions in a 2:1 ratio. It has a role as an antidote to cyanide poisoning, a nephroprotective agent and an antifungal drug. It contains a thiosulfate(2-).
Sodium Thiosulfate is a water soluble salt and reducing agent that reacts with oxidizing agents. Although its exact mechanism of action is unknown, thiosulfate likely provides an exogenous source of sulfur, thereby hastening the detoxification of cyanide through the enzyme rhodanese (thiosulfate cyanide sulfurtransferase) which converts cyanide to the relatively nontoxic, excretable thiocyanate ion. In addition, this agent neutralizes the reactive alkylating species of nitrogen mustard, thereby decreasing skin toxicity related to nitrogen mustard extravasation. (NCI04)
See also: Thiosulfate ion (has active moiety); Sodium nitrite; sodium thiosulfate (component of); Chloroxylenol; Salicylic Acid; Sodium Thiosulfate (component of) ... View More ...
Sodium Thiosulfate is a water soluble salt and reducing agent that reacts with oxidizing agents. Although its exact mechanism of action is unknown, thiosulfate likely provides an exogenous source of sulfur, thereby hastening the detoxification of cyanide through the enzyme rhodanese (thiosulfate cyanide sulfurtransferase) which converts cyanide to the relatively nontoxic, excretable thiocyanate ion. In addition, this agent neutralizes the reactive alkylating species of nitrogen mustard, thereby decreasing skin toxicity related to nitrogen mustard extravasation. (NCI04)
See also: Thiosulfate ion (has active moiety); Sodium nitrite; sodium thiosulfate (component of); Chloroxylenol; Salicylic Acid; Sodium Thiosulfate (component of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
10102-17-7
VCID:
VC21071453
InChI:
InChI=1S/Na.H2O3S2.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2
SMILES:
O.O.O.O.O.[O-]S(=O)(=S)[O-].[Na+].[Na+]
Molecular Formula:
H4NaO4S2
Molecular Weight:
155.15 g/mol
Sodium thiosulfate pentahydrate
CAS No.: 10102-17-7
Cat. No.: VC21071453
Molecular Formula: H4NaO4S2
Molecular Weight: 155.15 g/mol
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Specification
| Description | Sodium thiosulfate is an inorganic sodium salt composed of sodium and thiosulfate ions in a 2:1 ratio. It has a role as an antidote to cyanide poisoning, a nephroprotective agent and an antifungal drug. It contains a thiosulfate(2-). Sodium Thiosulfate is a water soluble salt and reducing agent that reacts with oxidizing agents. Although its exact mechanism of action is unknown, thiosulfate likely provides an exogenous source of sulfur, thereby hastening the detoxification of cyanide through the enzyme rhodanese (thiosulfate cyanide sulfurtransferase) which converts cyanide to the relatively nontoxic, excretable thiocyanate ion. In addition, this agent neutralizes the reactive alkylating species of nitrogen mustard, thereby decreasing skin toxicity related to nitrogen mustard extravasation. (NCI04) See also: Thiosulfate ion (has active moiety); Sodium nitrite; sodium thiosulfate (component of); Chloroxylenol; Salicylic Acid; Sodium Thiosulfate (component of) ... View More ... |
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| CAS No. | 10102-17-7 |
| Molecular Formula | H4NaO4S2 |
| Molecular Weight | 155.15 g/mol |
| IUPAC Name | disodium;dioxido-oxo-sulfanylidene-λ6-sulfane |
| Standard InChI | InChI=1S/Na.H2O3S2.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2 |
| Standard InChI Key | HBLWERCELPPGQF-UHFFFAOYSA-N |
| SMILES | O.O.O.O.O.[O-]S(=O)(=S)[O-].[Na+].[Na+] |
| Canonical SMILES | O.OS(=O)(=S)O.[Na] |
| Colorform | POWDER COLORLESS MONOCLINIC CRYSTALS |
| Melting Point | 48.5 °C |
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